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Compound of Interest |

Compound Name: N-Demethylpromethazine, (R)-
CAS No.: 146565-76-6
Cat. No.: B12705864
Get Quote
. J

Executive Safety Assessment

Substance Identity: N-Demethylpromethazine, (R)- (Also known as Norpromethazine)
Chemical Class: Phenothiazine Derivative / Active Metabolite Primary Hazards: Skin
Sensitization, Photosensitivity, CNS Depression, Aquatic Toxicity.

Operational Directive: N-Demethylpromethazine is a primary N-dealkylated metabolite of
Promethazine. While often used as an analytical standard, it retains the potent biological
activity of the parent phenothiazine class. Strict adherence to "No-Touch" protocols is
mandatory. Phenothiazines are notorious potent skin sensitizers and photosensitizers; trivial
dermal exposure can lead to chronic contact dermatitis or photo-allergic reactions.

Critical Handling Constraints:

 Light Sensitivity: The substance degrades and becomes more toxic upon UV exposure. All
handling must occur under amber light or using amber glassware.

e Hygroscopic Nature: Moisture uptake alters stoichiometry. Handle in low-humidity
environments (<40% RH) where possible.

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b12705864#bc-rfq
https://www.benchchem.com/product/b12705864/docs?utm_src=pdf-body#personal-protective-equipment-handling-guide-n-demethylpromethazine-r
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12705864?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Personal Protective Equipment (PPE) Matrix

This matrix is designed to prevent dermal absorption and inhalation, the two primary routes of

occupational exposure for this compound.

PPE Category

Specification

Technical Rationale

Respiratory

N95 / P3 (Minimum) or PAPR

Prevents inhalation of airborne
particulates during weighing.
Phenothiazine dust is a potent
respiratory irritant and CNS

depressant.

Hand Protection

Double Nitrile Gloves (0.11

mm min)

Outer Glove: Change every 30
mins or immediately upon
splash. Inner Glove: Acts as a
permeation barrier. Latex is not
recommended due to lower
chemical resistance to organic

solvents used in dissolution.

Eye Protection

Chemical Splash Goggles

Standard safety glasses are
insufficient for powders that
may become airborne.
Goggles seal the ocular area

from dust and vapors.

Body Protection

Tyvek® Lab Coat (Closed
Front)

Woven cotton coats allow dust
penetration. Non-woven Tyvek
prevents particulate

entrapment in fabric fibers.

Engineering

Class Il Biological Safety
Cabinet (BSC) or Fume Hood

Mandatory. Never handle open
vials on an open bench. Airflow
must be laminar to prevent

powder dispersion.

Operational Workflow: Safe Handling Protocol
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The following diagram illustrates the "Zone of Safety" concept required for handling (R)-N-
Demethylpromethazine. This workflow enforces a unidirectional path to prevent cross-

contamination.

Click to download full resolution via product page

Figure 1: Unidirectional workflow for handling high-potency sensitizers. Note the critical control
point at the Fume Hood/BSC.

Detailed Experimental Methodology
A. Preparation of Stock Solution (10 mM)

Objective: Create a stable stock solution for analytical or biological assays while minimizing
degradation.

e Environmental Setup:
o Turn off direct overhead lab lights or use yellow UV-blocking filters.

o Equip the balance area with an ionizing bar (anti-static gun) to prevent electrostatic
scattering of the powder.

» Weighing:

o Place a pre-tarred amber glass vial (2 mL or 4 mL) on the analytical balance inside the
hood.

o Technique: Do not use a spatula. Gently tap the source vial to transfer the solid. This "tap
method" reduces physical contact and tool contamination.
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o Target Mass: Calculate mass based on molecular weight (MW = 270.39 g/mol for free
base; check if HCI salt is used, MW = 306.85).

e Dissolution:

o Solvent Choice: DMSO (Dimethyl sulfoxide) or Methanol. DMSO is preferred for biological
stock stability (-20°C storage).

o Add solvent slowly down the side of the vial to wash down any adherent powder.

o Vortex for 30 seconds. Ensure the cap is tightly sealed with Parafilm before vortexing to
prevent aerosolization.

o Storage:
o Store at -20°C.

o Labeling: Must include "Toxic," "Light Sensitive," and date of preparation.

B. Analytical Verification (HPLC-UV)

To verify the integrity of the (R)-enantiomer (preventing racemization), use a chiral column
setup.

Column: Chiralpak AD-H or equivalent (Amylose tris(3,5-dimethylphenylcarbamate)).

Mobile Phase: Hexane : Ethanol : Diethylamine (90 : 10 : 0.1).

Detection: UV at 254 nm.

Flow Rate: 1.0 mL/min.

Emergency Response & Disposal Logistics
Exposure Response[1][2][3][4][5]

e Skin Contact:
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o Immediate Action: Wash with copious amounts of soap and water for 15 minutes.[1] Do
not use alcohol (ethanol/isopropanol) as this may increase dermal absorption of the
phenothiazine.

o Medical: Monitor for erythema (redness) or photosensitivity reactions over the next 48
hours.

e Eye Contact:

o Flush with saline/water for 15 minutes holding eyelids open. Seek ophthalmological
evaluation immediately.

Waste Disposal Plan

Phenothiazines are toxic to aquatic life and must never be disposed of down the drain.

Waste Stream Contents Disposal Method

_ _ High-Temperature Incineration
Contaminated gloves, weigh
) (Hazardous Waste). Label:
Solid Waste boats, paper towels, Tyvek ) )
"Toxic Solids -
sleeves. o
Phenothiazines".

Solvent Waste Stream (Non-

) Halogenated or Halogenated
o Stock solutions, HPLC effluent )
Liquid Waste o depending on solvent). Label:
containing the substance. o _
"Toxic Liquid - Contains

Phenothiazines".

] ) Puncture-proof Sharps
Sharps/Glass Broken amber vials, pipettes. ]
Container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. redox.com [redox.com]

 To cite this document: BenchChem. [Personal Protective Equipment & Handling Guide: N-
Demethylpromethazine, (R)-]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12705864/docs#personal-protective-equipment-
handling-guide-n-demethylpromethazine-r]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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